Cas no 1361558-29-3 (2-Fluoro-5-(perchlorophenyl)pyridine-4-acetic acid)

• Product Name: 2-Fluoro-5-(perchlorophenyl)pyridine-4-acetic acid
• CAS No: 1361558-29-3
• MF: C₁₃H₅Cl₅FNO₂
• MW: 403.447702169418
• CID: 4923694
• Update Time: 2025-06-08

2-Fluoro-5-(perchlorophenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(perchlorophenyl)pyridine-4-acetic acid

• Inchi： 1S/C13H5Cl5FNO2/c14-9-8(10(15)12(17)13(18)11(9)16)5-3-20-6(19)1-4(5)2-7(21)22/h1,3H,2H2,(H,21,22)
• InChI Key： QRYTZGCDAAEIDD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=NC(=CC=1CC(=O)O)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• XLogP3: 5.5
• Topological Polar Surface Area: 50.2

Additional information on 2-Fluoro-5-(perchlorophenyl)pyridine-4-acetic acid

Research Briefing on 2-Fluoro-5-(perchlorophenyl)pyridine-4-acetic acid (CAS: 1361558-29-3)

2-Fluoro-5-(perchlorophenyl)pyridine-4-acetic acid (CAS: 1361558-29-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a perchlorophenyl group and a pyridine-acetic acid moiety, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a promising candidate for further investigation.

The synthesis of 2-Fluoro-5-(perchlorophenyl)pyridine-4-acetic acid involves multi-step organic reactions, with a focus on achieving high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, which is critical for its application in high-throughput screening and medicinal chemistry. Researchers have employed techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the structure and purity of the compound, ensuring its suitability for further biological evaluation.

In terms of biological activity, preliminary studies suggest that 2-Fluoro-5-(perchlorophenyl)pyridine-4-acetic acid exhibits moderate inhibitory effects on certain enzymatic targets, particularly those involved in inflammatory pathways. This has sparked interest in its potential as a lead compound for the development of anti-inflammatory agents. Additionally, its unique chemical structure may offer advantages in terms of metabolic stability and bioavailability, which are critical factors in drug development.

Recent research has also explored the compound's mechanism of action at the molecular level. Computational modeling and molecular docking studies have provided insights into its binding interactions with target proteins, highlighting potential sites for structural optimization. These findings are instrumental in guiding the design of derivatives with enhanced potency and selectivity.

Despite these promising developments, challenges remain in the clinical translation of 2-Fluoro-5-(perchlorophenyl)pyridine-4-acetic acid. Issues such as toxicity profiles, pharmacokinetics, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 2-Fluoro-5-(perchlorophenyl)pyridine-4-acetic acid (CAS: 1361558-29-3) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural attributes and preliminary biological activities make it a valuable candidate for further exploration. Continued research efforts will be crucial in elucidating its therapeutic potential and advancing it toward clinical applications.